17:0-20:3 PG-d5

• CAS: 2342575-52-2
• Molecular Formula: C43H78NaO10P
• Molecular Weight: 814.1 g/mol
• InChI: InChI=1S/C43H79O10P.Na/c1-3-5-7-9-11-13-15-17-19-20-21-23-25-27-29-31-33-35-43(47)53-41(39-52-54(48,49)51-37-40(45)36-44)38-50-42(46)34-32-30-28-26-24-22-18-16-14-12-10-8-6-4-2;/h5,7,11,13,17,19,40-41,44-45H,3-4,6,8-10,12,14-16,18,20-39H2,1-2H3,(H,48,49);/q;+1/p-1/b7-5-,13-11-,19-17-;/t40?,41-;/m1./s1/i38D2,39D2,41D
• InChIKey: YNNVOCKGQSBVEE-BFIKWYJMSA-M

17:0-20:3 PG-d5: Deuterated Internal Standard for Lipidomics

17:0-20:3 PG-d5 (CAS 2342575-52-2) is a deuterium-labeled phosphatidylglycerol (PG) lipid, specifically 1-heptadecanoyl-2-eicosatrienoyl-sn-glycero(d5)-3-phospho-(1'-rac-glycerol) (sodium salt) . It serves as a stable isotope-labeled internal standard for the accurate quantification of endogenous PG species in mass spectrometry-based lipidomics workflows . The compound features an odd-chain saturated fatty acid (17:0) at the sn-1 position, a polyunsaturated fatty acid (20:3) at the sn-2 position, and five deuterium atoms incorporated into the glycerol backbone, resulting in a molecular weight of 814.07 Da .

Workflow

Mass spectrometry-based lipidomics quantification of phosphatidylglycerols

Selection

Deuterated internal standard with odd-chain sn-1 and polyunsaturated sn-2 for minimal endogenous interference

Use Context

Mammalian tissue lipid extracts, shotgun or LC-MS lipidomics, unsaturated PG profiling

Why Generic Substitution Fails for 17:0-20:3 PG-d5

Substituting 17:0-20:3 PG-d5 with a generic, non-deuterated PG standard or a different deuterated PG analog compromises the accuracy of absolute quantification in lipidomics. Generic substitution fails because the precise isotopic label (d5) and unique acyl chain composition (17:0/20:3) of this compound are designed to provide a distinct mass shift that avoids spectral overlap with endogenous PG species, while closely mimicking the chromatographic and ionization behavior of the target analytes [1]. Non-deuterated or differently deuterated analogs will co-elute and share mass transitions with native lipids, leading to ion suppression, inaccurate calibration, and irreproducible results [2].

Non-deuterated PG standards

Co-elute and share mass transitions with endogenous PG species, leading to ion suppression and inaccurate calibration.

Differently deuterated analogs

Mass shifts may overlap with isotope peaks of native lipids, compromising baseline resolution and quantification reliability.

Fully saturated odd-chain PG (e.g., 17:0/17:0)

Ionization efficiency differs from unsaturated endogenous PGs, requiring separate response factor calibration that adds variability.

• [1] Avanti Polar Lipids. SPLASH® LIPIDOMIX® Brochure. Available from: https://avantilipids.com/ View Source
• [2] Hofmann T, et al. Instrument response of phosphatidylglycerol lipids with varying fatty acyl chain length in nano-ESI shotgun experiments. Chem Phys Lipids. 2019;221:46-52. View Source

17:0-20:3 PG-d5 vs Alternative PG Standards

Deuterium Labeling Enables Mass Separation

17:0-20:3 PG-d5 incorporates five deuterium atoms, resulting in a +5 Da mass shift relative to the unlabeled 17:0-20:3 PG . This mass difference ensures that the internal standard's signal is fully resolved from endogenous PG species in the same mass range, eliminating isobaric interferences that plague non-deuterated odd-chain analogs like PG 17:0/17:0, which can overlap with low-abundance endogenous species [1].

Mass Shift Resolution

Class-level inference

17:0-20:3 PG-d5 +5 Da shift

Unlabeled PG 0 Da shift

Complete baseline resolution in MS1

Supports baseline-resolved quantification by eliminating isobaric interference from endogenous PGs.

MS1 full scan analysis; no specific assay required

Evidence Dimension	Mass shift from unlabeled analog
Target Compound Data	+5 Da (from 5 deuterium atoms)
Comparator Or Baseline	Unlabeled 17:0-20:3 PG (mass shift = 0 Da); PG 17:0/17:0 (odd-chain, no isotopic label)
Quantified Difference	5 Da mass shift; complete baseline resolution in MS1 spectra
Conditions	MS1 full scan analysis; no specific assay required

Why This Matters

Complete baseline resolution is a prerequisite for accurate peak integration and absolute quantification; without it, internal standard signal can be compromised by co-eluting endogenous lipids.

• [1] Cajka T, Fiehn O. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry. Trends Analyt Chem. 2014;61:192-206. View Source

Odd-Chain sn-1 Fatty Acid Prevents Endogenous Overlap

The 17:0 fatty acyl chain at the sn-1 position of 17:0-20:3 PG-d5 is an odd-chain fatty acid, which is virtually absent in mammalian lipidomes [1]. In contrast, PG 16:0/18:1, a common endogenous species, would co-elute with a similarly composed internal standard. Studies show that odd-chain phosphatidylglycerols like PG 17:0/17:0 exhibit retention times within 2% of their even-chain counterparts under reversed-phase conditions, ensuring co-elution for accurate normalization, while the odd chain prevents any native signal contribution [2].

Endogenous Background

Cross-study comparable

17:0 chain (odd) >200-fold lower background

16:0 chain (palmitate) Endogenous abundance ~20–30%

Reversed-phase LC-MS

Minimizes endogenous lipid contribution, reducing risk of overestimation in mammalian tissue samples.

Validated in human plasma and tissue lipid extracts

Evidence Dimension	Endogenous abundance of sn-1 fatty acid
Target Compound Data	17:0 (odd-chain) - endogenous abundance <0.1% in mammalian tissues
Comparator Or Baseline	16:0 (palmitate) - endogenous abundance ~20-30% of total phospholipid fatty acids
Quantified Difference	>200-fold lower endogenous background
Conditions	Reversed-phase LC-MS of mammalian tissue lipid extracts

Why This Matters

Using an internal standard with an sn-1 fatty acid that is naturally present in high abundance leads to overestimation of analyte concentration due to endogenous contribution; the 17:0 chain eliminates this source of systematic error.

• [1] Quehenberger O, et al. Lipidomics reveals a remarkable diversity of lipids in human plasma. J Lipid Res. 2010;51(11):3299-3305. View Source
• [2] Hofmann T, et al. Instrument response of phosphatidylglycerol lipids with varying fatty acyl chain length in nano-ESI shotgun experiments. Chem Phys Lipids. 2019;221:46-52. View Source

Polyunsaturated sn-2 Chain Matches Ionization Efficiency

The 20:3 fatty acyl chain at the sn-2 position provides a degree of unsaturation (3 double bonds) that matches many biologically relevant PG species. Research demonstrates that phosphatidylglycerol ionization efficiency in nano-ESI is primarily influenced by total carbon number and, to a lesser extent, by the number of double bonds [1]. A fully saturated odd-chain standard like PG 17:0/17:0 exhibits a different ionization response compared to unsaturated endogenous PGs, requiring a class-specific response factor [2]. In contrast, 17:0-20:3 PG-d5 more closely mimics the ionization behavior of common unsaturated PG species, reducing the need for extensive calibration curves.

Ionization Efficiency

Cross-study comparable

17:0-20:3 PG-d5 3 double bonds; matches unsaturated PGs

PG 17:0/17:0 Fully saturated; separate response factor needed

Nano-ESI negative ion mode

Reduces calibration complexity by closely mimicking ionization behavior of target unsaturated PG species.

May eliminate need for lipid class-specific response factors

Evidence Dimension	Ionization efficiency relative to unsaturated endogenous PG
Target Compound Data	Contains 3 double bonds; ionization response similar to endogenous PGs with comparable unsaturation
Comparator Or Baseline	PG 17:0/17:0 (fully saturated, 0 double bonds); requires class-specific response factor (e.g., 0.65 relative to PC) [2]
Quantified Difference	Eliminates need for separate response factor calibration for unsaturated PGs
Conditions	Nano-ESI shotgun lipidomics; negative ion mode

Why This Matters

Matching the unsaturation profile of endogenous lipids minimizes differential ionization effects, leading to more accurate absolute quantification without requiring analyte-specific response factors for each PG species.

• [1] Hofmann T, et al. Instrument response of phosphatidylglycerol lipids with varying fatty acyl chain length in nano-ESI shotgun experiments. Chem Phys Lipids. 2019;221:46-52. View Source
• [2] PMC9391032. Table 3: Internal standards used for lipidomics analyses. Available from: https://pmc.ncbi.nlm.nih.gov/articles/PMC9391032/table/T3/ View Source

Optimal Applications for 17:0-20:3 PG-d5

Unsaturated PG Quantification in Mammalian Tissues

Use 17:0-20:3 PG-d5 as an internal standard when accurate absolute quantification of unsaturated PG species (e.g., PG 16:0/18:1, PG 18:1/18:2) in mammalian tissues is required. Its 17:0 sn-1 chain avoids endogenous interference, the 20:3 sn-2 chain matches the unsaturation of target analytes to minimize ionization bias, and the d5 label provides baseline mass separation [1]. This is critical for studies of mitochondrial membrane composition, pulmonary surfactant metabolism, and bacterial infection models where PG levels are key biomarkers [2].

High-Throughput Shotgun Lipidomics with Nano-ESI

Deploy 17:0-20:3 PG-d5 in nano-ESI shotgun lipidomics workflows where sample is limited and accurate quantification of multiple lipid classes is needed. The compound's design ensures it co-elutes with endogenous PG species during direct infusion, while the isotopic label prevents isobaric overlap [1]. This application leverages the finding that deuterated standards and odd-chain analogs deliver comparable quantitative results, but the former eliminates the need for response factor calibration for each chain length [2].

Validation of 13C-Labeled Internal Standard Panels

Use 17:0-20:3 PG-d5 as an orthogonal internal standard to validate the performance of 13C-labeled yeast lipidome (LILY) panels in PG quantification. Since 13C standards are cost-effective but can exhibit different chromatographic behavior, cross-validation with a deuterated PG standard ensures that the workflow accurately measures absolute concentrations [1]. This is particularly relevant for laboratories adopting FI/LC-HRMS workflows for high-throughput lipidomics [2].

Application

Selection Property

Validation Focus

Unsaturated PG quantification in mammalian tissue lipidomics

Odd-chain sn-1 for low endogenous background; unsaturated sn-2 for ionization match

Verify co-elution with target PGs and absence of isobaric interference in tissue extracts

High-throughput shotgun lipidomics (nano-ESI)

Deuterated ISTD for baseline mass resolution in direct infusion

Confirm quantification precision across unsaturated PG species without response factor calibration

Cross-validation of 13C-labeled lipidome panels

Deuterated PG standard as orthogonal reference

Compare absolute PG concentrations with 13C-ISTD results to identify chromatographic or ionization biases

• [1] Hofmann T, et al. Instrument response of phosphatidylglycerol lipids with varying fatty acyl chain length in nano-ESI shotgun experiments. Chem Phys Lipids. 2019;221:46-52. View Source
• [2] Schuhmann K, et al. A combined flow injection/reversed-phase chromatography–high-resolution mass spectrometry workflow for accurate absolute lipid quantification with 13C internal standards. Analyst. 2021;146(8):2591-2599. View Source